Cas no 63734-03-2 ((2R)-1-(ethylamino)-1-oxopropan-2-yl phenylcarbamate - 3-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl]-1,1-dimethylurea (1:1))

(2R)-1-(ethylamino)-1-oxopropan-2-yl phenylcarbamate - 3-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl]-1,1-dimethylurea (1:1) structure
63734-03-2 structure
Product Name:(2R)-1-(ethylamino)-1-oxopropan-2-yl phenylcarbamate - 3-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl]-1,1-dimethylurea (1:1)
CAS No:63734-03-2
MF:C27H35ClN6O6
MW:575.056405305862
CID:1667595
PubChem ID:152030
Update Time:2025-04-21

(2R)-1-(ethylamino)-1-oxopropan-2-yl phenylcarbamate - 3-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl]-1,1-dimethylurea (1:1) Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(ethylamino)-1-oxopropan-2-yl phenylcarbamate - 3-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl]-1,1-dimethylurea (1:1)
    • Carbetamide - dimefuron mixt.
    • Propanamide, N-ethyl-2-(((phenylamino)carbonyl)oxy)-, (R)-, mixt. with N'-(3-chloro-4-(5-(1,1-dimethylethyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl)phenyl)-N,N-dimethylurea
    • N-Ethyl-2-[hydroxy(phenylimino)methoxy]propanimidic acid--N'-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl]-N,N-dimethylcarbamimidic acid (1/1)
    • DTXSID70980249
    • Paradone plus
    • 63734-03-2
    • Inchi: 1S/C15H19ClN4O3.C12H16N2O3/c1-15(2,3)12-18-20(14(22)23-12)11-7-6-9(8-10(11)16)17-13(21)19(4)5;1-3-13-11(15)9(2)17-12(16)14-10-7-5-4-6-8-10/h6-8H,1-5H3,(H,17,21);4-9H,3H2,1-2H3,(H,13,15)(H,14,16)/t;9-/m.1/s1
    • InChI Key: GKWZSXGWWXYSKG-YYVQYPFISA-N
    • SMILES: ClC1C=C(C=CC=1N1C(=O)OC(C(C)(C)C)=N1)NC(N(C)C)=O.O(C(NC1C=CC=CC=1)=O)[C@H](C)C(NCC)=O

Computed Properties

  • Exact Mass: 574.23095
  • Monoisotopic Mass: 574.231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 8
  • Complexity: 778
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 141.67

(2R)-1-(ethylamino)-1-oxopropan-2-yl phenylcarbamate - 3-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl]-1,1-dimethylurea (1:1) Related Literature

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